Cas no 2229281-87-0 (2-(azidomethyl)-1,3-difluoro-5-methylbenzene)

• Product Name: 2-(azidomethyl)-1,3-difluoro-5-methylbenzene
• CAS No: 2229281-87-0
• MF: C₈H₇F₂N₃
• MW: 183.158087968826
• CID: 6447159
• PubChem ID: 149926232
• Update Time: 2025-06-10

2-(azidomethyl)-1,3-difluoro-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)-1,3-difluoro-5-methylbenzene
• EN300-1759651
• 2229281-87-0

• Inchi： 1S/C8H7F2N3/c1-5-2-7(9)6(4-12-13-11)8(10)3-5/h2-3H,4H2,1H3
• InChI Key： CMGRYSJWEJXVBU-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1CN=[N+]=[N-])F

Computed Properties

• Exact Mass: 183.06080356g/mol
• Monoisotopic Mass: 183.06080356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 14.4Ų

Additional information on 2-(azidomethyl)-1,3-difluoro-5-methylbenzene

Introduction to 2-(Azidomethyl)-1,3-difluoro-5-methylbenzene (CAS No. 2229281-87-0)

2-(Azidomethyl)-1,3-difluoro-5-methylbenzene (CAS No. 2229281-87-0) is a unique and versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its distinctive azide functional group and difluoro substitution, which confer it with a range of interesting properties and potential applications.

The chemical structure of 2-(azidomethyl)-1,3-difluoro-5-methylbenzene consists of a benzene ring substituted with two fluorine atoms at the 1 and 3 positions, a methyl group at the 5 position, and an azide group attached to a methyl group at the 2 position. The presence of the azide group makes this compound particularly useful in click chemistry reactions, which are widely employed in the synthesis of complex molecules and the functionalization of biomolecules.

In recent years, the use of azide-functionalized compounds has expanded significantly due to their ability to participate in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This reaction is known for its high efficiency, selectivity, and compatibility with a wide range of functional groups, making it an invaluable tool in both academic research and industrial applications. The difluoro substitution in 2-(azidomethyl)-1,3-difluoro-5-methylbenzene further enhances its utility by introducing additional chemical diversity and potential for fine-tuning the properties of derived products.

The synthesis of 2-(azidomethyl)-1,3-difluoro-5-methylbenzene typically involves several steps. One common approach is to start with a suitable precursor molecule that can be selectively functionalized with the desired substituents. For example, starting from 1,3-difluoro-5-methylbenzene, one can introduce a bromomethyl group through a bromination reaction followed by nucleophilic substitution with sodium azide to form the azide-functionalized product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In the context of pharmaceutical research, 2-(azidomethyl)-1,3-difluoro-5-methylbenzene has shown promise as a building block for the development of novel drugs. The azide group can be used to introduce bioorthogonal functionalities that allow for site-specific modification of therapeutic agents. For instance, it can be used to attach targeting ligands or imaging agents to drug molecules, enhancing their efficacy and selectivity. Additionally, the difluoro substitution can influence the pharmacokinetic properties of drugs by altering their lipophilicity and metabolic stability.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 2-(azidomethyl)-1,3-difluoro-5-methylbenzene in the development of new antiviral agents. The researchers demonstrated that compounds derived from this scaffold exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of azide and difluoro functionalities was found to enhance the binding affinity and selectivity of these compounds towards viral targets.

Beyond its applications in drug discovery, 2-(azidomethyl)-1,3-difluoro-5-methylbenzene has also found use in materials science. The azide group can be converted into various other functional groups through click chemistry reactions, enabling the creation of functional polymers and coatings with tailored properties. For example, researchers have used this compound to synthesize hydrogels with tunable mechanical properties and biocompatibility, which have potential applications in tissue engineering and drug delivery systems.

In conclusion, 2-(azidomethyl)-1,3-difluoro-5-methylbenzene (CAS No. 2229281-87-0) is a highly versatile compound with a wide range of applications in chemistry, biochemistry, pharmaceutical research, and materials science. Its unique chemical structure provides opportunities for innovative research and development across multiple disciplines. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.